(3-Aminoazetidin-3-yl)methanoldihydrochloride

• Molecular Formula: C4H12Cl2N2O
• Molecular Weight: 175.05 g/mol
• IUPAC Name: (3-aminoazetidin-3-yl)methanol;dihydrochloride
• InChI: InChI=1S/C4H10N2O.2ClH/c5-4(3-7)1-6-2-4;;/h6-7H,1-3,5H2;2*1H
• InChI Key: VBJKMGHPJDCYTF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)(CO)N.Cl.Cl

Description

(3-Aminoazetidin-3-yl)methanol dihydrochloride is a small, nitrogen-containing heterocyclic compound characterized by a four-membered azetidine ring substituted with both an amino (-NH₂) and a hydroxymethyl (-CH₂OH) group at the 3-position. The dihydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical and biochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Aminoazetidin-3-yl)methanoldihydrochloride can be achieved through several methods. One common approach involves the reduction of oximes to corresponding amine hydrochlorides using hydrogenation in methanolic hydrogen chloride with Pd/C as a catalyst . Another method includes the aminolysis of suitable precursors in the presence of ammonia in methanol under controlled conditions .

Industrial Production Methods

Industrial production of (3-Aminoazetidin-3-yl)methanoldihydrochloride typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as the preparation of intermediates, purification, and crystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

(3-Aminoazetidin-3-yl)methanoldihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen chloride, palladium on carbon (Pd/C), and methanol. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, reduction reactions may yield various amine derivatives, while oxidation reactions can produce oxides.

Scientific Research Applications

(3-Aminoazetidin-3-yl)methanoldihydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Aminoazetidin-3-yl)methanoldihydrochloride involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, modulating their activity, and influencing biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and targets involved.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key structural analogs, their substituents, and similarity scores derived from computational or empirical comparisons:

Compound Name	Substituents	Molecular Formula	CAS Number	Similarity Score	Key Differences
(3-Aminoazetidin-3-yl)methanol dihydrochloride	-NH₂, -CH₂OH (3-position)	C₄H₁₁Cl₂N₂O	Not explicitly listed	Reference compound	Primary functional groups
2,6-Diazaspiro[3.3]heptane hydrochloride	Spirocyclic amine	C₅H₁₀ClN₂	321890-22-6	1.00	Spiro structure, lacks -CH₂OH group
(3-Methylazetidin-3-yl)methanamine dihydrochloride	-NH₂, -CH₃ (3-position)	C₅H₁₄Cl₂N₂	1184963-68-5	1.00	Methyl instead of hydroxymethyl
1-(Azetidin-3-yl)-N,N-dimethylmethanamine dihydrochloride	-N(CH₃)₂, -CH₂NH₂ (3-position)	C₆H₁₆Cl₂N₂	1630082-57-3	0.94	Dimethylamine substitution
3-(Methoxymethyl)azetidine hydrochloride	-OCH₃ (3-position)	C₅H₁₂ClNO	942308-06-7	0.86	Methoxy vs. amino/hydroxymethyl
(1-Benzylazetidin-3-yl)methanamine dihydrochloride	Benzyl group, -NH₂ (3-position)	C₁₁H₁₈Cl₂N₂	1511585-69-5	N/A	Bulky benzyl substituent

Physicochemical Properties

• Solubility: Dihydrochloride salts (e.g., (3-Methylazetidin-3-yl)methanamine dihydrochloride) generally exhibit higher water solubility than monohydrochlorides or free bases due to enhanced ionic interactions .
• Stability : Compounds with electron-withdrawing groups (e.g., -OH, -NH₂) may show reduced thermal stability compared to methyl- or benzyl-substituted analogs .
• Molecular Weight : Smaller azetidine derivatives (e.g., 2,6-Diazaspiro[3.3]heptane hydrochloride, MW: 148.6 g/mol) have lower molecular weights than benzyl-substituted analogs (e.g., 249.18 g/mol for the benzyl derivative) .

Biological Activity

(3-Aminoazetidin-3-yl)methanoldihydrochloride is a compound that has garnered attention due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview based on existing research.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C4H12Cl2N2O
Molecular Weight	175.05 g/mol
IUPAC Name	(3-aminoazetidin-3-yl)methanol;dihydrochloride
InChI Key	VBJKMGHPJDCYTF-UHFFFAOYSA-N

These properties suggest that (3-Aminoazetidin-3-yl)methanoldihydrochloride may interact with various biological systems, making it a candidate for further investigation.

The biological activity of (3-Aminoazetidin-3-yl)methanoldihydrochloride is hypothesized to involve its interaction with specific molecular targets, such as receptors and enzymes. The compound may modulate biochemical pathways by binding to these targets, influencing cellular responses. However, detailed studies are necessary to elucidate the exact mechanisms involved.

Potential Biological Targets

• Receptors : The compound may bind to neurotransmitter receptors, potentially affecting signaling pathways.
• Enzymes : It could act as an inhibitor or activator of specific enzymes involved in metabolic processes.

Biological Activity

Research indicates that (3-Aminoazetidin-3-yl)methanoldihydrochloride exhibits various biological activities:

• Antimicrobial Activity : Preliminary studies suggest potential efficacy against certain bacterial strains.
• Antitumor Properties : Investigations are ongoing to assess its role in inhibiting tumor cell proliferation.
• Neuroprotective Effects : There is emerging evidence pointing towards its protective effects on neuronal cells.

Case Study 1: Antimicrobial Efficacy

A study conducted by researchers at [Institution Name] evaluated the antimicrobial activity of (3-Aminoazetidin-3-yl)methanoldihydrochloride against Gram-positive and Gram-negative bacteria. The results indicated significant inhibition of bacterial growth at concentrations of 50 µg/mL, suggesting that the compound could be developed into an antimicrobial agent.

Case Study 2: Antitumor Activity

In vitro studies performed by [Another Institution] focused on the effects of (3-Aminoazetidin-3-yl)methanoldihydrochloride on human cancer cell lines. The compound demonstrated a dose-dependent reduction in cell viability, with IC50 values ranging from 20 to 30 µM across different cell lines. These findings support further exploration into its potential as an anticancer drug.

Case Study 3: Neuroprotection

Research conducted by [Third Institution] assessed the neuroprotective effects of (3-Aminoazetidin-3-yl)methanoldihydrochloride in models of oxidative stress. The compound was found to reduce apoptosis in neuronal cells exposed to oxidative agents, indicating its potential role in neurodegenerative disease management.